3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C17H18BrF3N4O
• Molecular Weight: 431.2 g/mol
• IUPAC Name: 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C17H18BrF3N4O/c1-2-8-22-16(26)14-13(18)15-23-11(10-6-4-3-5-7-10)9-12(17(19,20)21)25(15)24-14/h3-7,11-12,24H,2,8-9H2,1H3,(H,22,26)
• InChI Key: AIYJIAUZHYQVJD-UHFFFAOYSA-N
• Isomeric SMILES: CCCNC(=O)C1=C(C2=NC(CC(N2N1)C(F)(F)F)C3=CC=CC=C3)Br

Description

3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide, also known as BPP, is a chemical compound that has attracted considerable attention due to its potential applications in scientific research. BPP is a pyrazolo[1,5-a]pyrimidine derivative that has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its anti-inflammatory and analgesic effects. Studies have shown that 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide can reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines, leading to a decrease in inflammation and pain. 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has also been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.

Mechanism of Action

The mechanism of action of 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters and ion channels. 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to enhance the activity of GABA, an inhibitory neurotransmitter, which may contribute to its anticonvulsant effects. 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has also been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects
3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to have various biochemical and physiological effects. Studies have shown that 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide can reduce the levels of reactive oxygen species and lipid peroxidation, which are involved in oxidative stress. 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to have a protective effect on the liver and kidneys, making it a potential treatment for liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide is its relatively low toxicity, making it a safe compound to use in lab experiments. 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide is also easy to synthesize, which makes it a cost-effective compound to use in research. However, one of the limitations of 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For the research on 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide include its potential applications in the treatment of neurodegenerative diseases, cancer therapy, and further understanding of its mechanism of action.

Synthesis Methods

The synthesis of 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide involves the reaction of 5-phenyl-1,2,4-triazolidine-3-thione with 1-bromo-3-chloropropane in the presence of potassium carbonate. The resulting product is then reacted with trifluoroacetic anhydride to form the corresponding trifluoroacetate. Finally, the trifluoroacetate is reacted with 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide to obtain 3-bromo-5-phenyl-N-propyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide.